molecular formula C11H10N2O2S B8307496 2-Thiazol-2-yl-6-[1,3]dioxolan-2-yl-pyridine

2-Thiazol-2-yl-6-[1,3]dioxolan-2-yl-pyridine

Cat. No.: B8307496
M. Wt: 234.28 g/mol
InChI Key: CTNCENXXHZKJST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Thiazol-2-yl-6-[1,3]dioxolan-2-yl-pyridine is a useful research compound. Its molecular formula is C11H10N2O2S and its molecular weight is 234.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10N2O2S

Molecular Weight

234.28 g/mol

IUPAC Name

2-[6-(1,3-dioxolan-2-yl)pyridin-2-yl]-1,3-thiazole

InChI

InChI=1S/C11H10N2O2S/c1-2-8(10-12-4-7-16-10)13-9(3-1)11-14-5-6-15-11/h1-4,7,11H,5-6H2

InChI Key

CTNCENXXHZKJST-UHFFFAOYSA-N

Canonical SMILES

C1COC(O1)C2=CC=CC(=N2)C3=NC=CS3

Origin of Product

United States

Synthesis routes and methods

Procedure details

10 g of nickel peroxide hydrate are added in 1 g portions over 20 hours to a solution of 1.33 g of 2-(4,5-dihydrothiazol-2-yl)-6-[1,3]dioxolan-2-yl-pyridine (5.62 mmol) in 50 ml of benzene maintained under reflux with removal of the water formed continuously. The insoluble matter is removed by filtration on celite and then the solvent is evaporated off. The title product is isolated by chromatography on a silica column (eluent: chloroform/ethyl acetate; 85:15). 0.42 g of a white solid is recovered.
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1.33 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
nickel peroxide hydrate
Quantity
10 g
Type
catalyst
Reaction Step Two
Yield
31.5%

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